Cas no 1393101-99-9 (2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid)
1393101-99-9 structure
Product Name:2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:1393101-99-9
MF:C8H11N3O4
MW:213.190641641617
CID:2112952
Update Time:2023-11-19
2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
- CID 124193426
- 1H-Pyrazole-1-acetic acid, α,α,5-trimethyl-4-nitro-
-
- Inchi: 1S/C8H11N3O4/c1-5-6(11(14)15)4-9-10(5)8(2,3)7(12)13/h4H,1-3H3,(H,12,13)
- InChI Key: UNCAROXZKKXJOK-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)N1C(C)=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 385.7±32.0 °C(Predicted)
- pka: 3.26±0.10(Predicted)
2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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